N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-phenylcyclohexan-1-amine

• IUPAC Name: N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-phenylcyclohexan-1-amine
• InChI: InChI=1S/C16H22N4/c1-20-12-18-19-16(20)11-17-15-10-6-5-9-14(15)13-7-3-2-4-8-13/h2-4,7-8,12,14-15,17H,5-6,9-11H2,1H3
• InChI Key: DPJZKJSRXBCFJI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1CNC2CCCCC2C3=CC=CC=C3
• Molecular Formula: C16H22N4
• Molecular Weight: 270.37 g/mol

Description

N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-phenylcyclohexan-1-amine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is commonly referred to as MTM or MTR, and it belongs to a class of compounds known as triazolylmethylphenylcyclohexylamines. The compound has been synthesized using various methods, and it has been found to exhibit promising activity against various diseases.

Mechanism of Action

The mechanism of action of N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-phenylcyclohexan-1-amine is not fully understood. However, it has been proposed that the compound acts by inhibiting certain enzymes and signaling pathways involved in the development and progression of diseases. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, which is important for cognitive function. In addition, it has been found to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-phenylcyclohexan-1-amine has been found to have various biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In addition, it has been found to have neuroprotective effects and reduce inflammation in the brain. The compound has also been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-phenylcyclohexan-1-amine in lab experiments is its potential therapeutic applications. The compound has been found to exhibit significant activity against various diseases, making it a promising candidate for drug development. However, one of the limitations of using the compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for research on N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-phenylcyclohexan-1-amine. One direction is to further investigate its mechanism of action and identify its molecular targets. This will help to better understand the compound's therapeutic potential and facilitate drug development. Another direction is to optimize the synthesis method to improve the yield and reduce the cost of the compound. Finally, further studies are needed to evaluate the safety and efficacy of the compound in animal models and clinical trials.

Synthesis Methods

The synthesis of N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-phenylcyclohexan-1-amine has been achieved using different methods. One of the commonly used methods involves the reaction of 4-methyl-1,2,4-triazole-3-carboxylic acid with 2-phenylcyclohexanone in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with formaldehyde and hydrochloric acid to obtain the desired compound.

Scientific Research Applications

N-[(4-methyl-1,2,4-triazol-3-yl)methyl]-2-phenylcyclohexan-1-amine has been studied for its potential therapeutic applications. It has been found to exhibit significant activity against various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In addition, it has been found to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's and Parkinson's disease.